Cas no 685541-32-6 (2-(4-chlorophenyl)-4-methyl-1,3-thiazole-5-carbohydrazide)

• Product Name: 2-(4-chlorophenyl)-4-methyl-1,3-thiazole-5-carbohydrazide
• CAS No: 685541-32-6
• MDL: MFCD04112254
• CID: 4656972
• Update Time: 2025-06-22

2-(4-chlorophenyl)-4-methyl-1,3-thiazole-5-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• 2-(4-chlorophenyl)-4-methyl-1,3-thiazole-5-carbohydrazide

• MDL： MFCD04112254

Experimental Properties

• Melting Point: 234-236°

2-(4-chlorophenyl)-4-methyl-1,3-thiazole-5-carbohydrazide Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives

Additional information on 2-(4-chlorophenyl)-4-methyl-1,3-thiazole-5-carbohydrazide

2-(4-Chlorophenyl)-4-Methyl-1,3-Thiazole-5-Carbohydrazide: A Comprehensive Overview

The compound 2-(4-chlorophenyl)-4-methyl-1,3-thiazole-5-carbohydrazide, identified by the CAS number 685541-32-6, is a significant molecule in the field of organic chemistry and pharmacology. This compound belongs to the class of thiazoles, which are five-membered heterocyclic compounds containing sulfur and nitrogen atoms. Thiazoles are widely studied due to their diverse applications in drug discovery, agrochemicals, and materials science.

The structure of 2-(4-chlorophenyl)-4-methyl-1,3-thiazole-5-carbohydrazide consists of a thiazole ring substituted with a 4-chlorophenyl group at position 2 and a methyl group at position 4. The carbohydrazide group at position 5 introduces additional functional diversity, making this compound a promising candidate for various chemical reactions and biological assays.

Recent studies have highlighted the potential of this compound in the development of new pharmaceutical agents. Researchers have explored its role as a precursor for synthesizing bioactive molecules, particularly in the context of anti-inflammatory and anticancer drug design. The presence of the chlorophenyl group enhances the molecule's lipophilicity, which is crucial for improving drug bioavailability.

In terms of synthesis, 2-(4-chlorophenyl)-4-methyl-1,3-thiazole-5-carbohydrazide can be prepared through a variety of methods, including condensation reactions involving thioamides and hydrazines. The choice of synthetic route depends on the desired purity and scale of production. Advanced techniques such as microwave-assisted synthesis have been employed to optimize reaction conditions, leading to higher yields and shorter reaction times.

The application of this compound extends beyond pharmacology into agrochemicals. Its derivatives have shown promise as fungicides and insecticides due to their ability to inhibit key enzymes in pathogens and pests. Recent research has focused on modifying the substituents on the thiazole ring to enhance efficacy while reducing environmental impact.

From a structural standpoint, the thiazole ring in 2-(4-chlorophenyl)-4-methyl-1,3-thiazole-5-carbohydrazide exhibits aromaticity, which contributes to its stability and reactivity. The methyl group at position 4 acts as an electron-donating substituent, influencing the electronic properties of the ring and its reactivity towards electrophilic substitution.

The carbohydrazide group at position 5 introduces nucleophilic character to the molecule, making it amenable to various nucleophilic additions and substitutions. This functional group has been exploited in the synthesis of heterocyclic compounds with potential medicinal applications.

In conclusion, 2-(4-chlorophenyl)-4-methyl-1,3-thiazole-5-carbohydrazide is a versatile compound with significant potential in multiple fields. Its unique structure and functional groups make it an attractive target for further research and development in drug discovery and agrochemicals.